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Introduction

Oxycarboxin (5,6-dihydro-2-methyl-N-phenyl-1,4-oxathiin-3-carboxamide-4,4-dioxide) is a
systemic fungicide belonging to the oxathiin chemical class.[1] First introduced in 1969 by
Uniroyal under the brand name Plantvax, it represented a significant advancement in the
control of fungal diseases, particularly rusts.[2] As a third-generation, site-specific fungicide, its
development marked a shift from broad-spectrum, protectant chemicals to more targeted and
systemic solutions in agriculture.[3] Oxycarboxin is the sulfone analogue of Carboxin and
shares a similar mode of action, offering both preventative and curative control against a
specific range of economically important plant pathogens.[4][5]

Historical Context and Development

The development of Oxycarboxin is intrinsically linked to its predecessor, Carboxin. Both were
part of the oxathiin group of heterocyclic compounds discovered to have potent systemic
fungicidal properties in the 1960s.[3][4] Carboxin was first described in 1966 and
commercialized in 1969 as the first systemic seed treatment capable of eradicating deep-
seated infections within the seed embryo, such as loose smut.[3][5]

Oxycarboxin was developed concurrently and introduced commercially in 1969.[2] It is
produced through the oxidation of Carboxin.[2][4] This chemical modification enhances the
compound's stability.[6] The primary driver for its development was the need for a highly
systemic agent effective against rust diseases on a variety of crops and ornamentals.[1][7]
While Carboxin was primarily used as a seed treatment, Oxycarboxin found its niche in foliar
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applications.[5] However, due to its narrow spectrum of activity, primarily targeting
Basidiomycete fungi, its application was more limited compared to broad-spectrum fungicides
that emerged later.[5]

Chemical Synthesis

The synthesis of Oxycarboxin is a multi-step process that begins with the production of its
precursor, Carboxin. The process is completed by the oxidation of the sulfur atom in the
oxathiin ring to a sulfone.

Synthesis Pathway:

» Oxathiin Ring Formation: The synthesis of the core Carboxin structure starts with the
reaction of ethyl 2-chloroacetoacetate with 2-mercaptoethanol in the presence of a base.[2]

[8]

o Cyclization: The resulting intermediate undergoes cyclization under acidic conditions, which
also removes a water molecule.[2][8]

e Amidation: The ethyl ester is then converted to an amide through a reaction with aniline,
yielding Carboxin.[2][8]

» Oxidation: Finally, Carboxin is treated with an oxidizing agent, typically hydrogen peroxide in
acetic acid, to oxidize the sulfide to a sulfone, yielding Oxycarboxin.[2][4][8]
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Experimental Workflow: In Vitro Fungicide Assay

1. Prepare & Sterilize
Fungal Growth Medium (PDA)

2. Cool Medium
(45-50°C)

3. Amend Medium with
Fungicide (Oxycarboxin)
at various concentrations

Prepare Control Medium
(No Fungicide)

4. Pour into
Sterile Petri Plates

5. Inoculate Center
with Fungal Mycelial Disc

\4

6. Incubate
(e.g., 25°C for 5-7 days)

\4

7. Measure Radial

Colony Growth

\
8. Calculate Percent
Mycelial Growth Inhibition

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b166467?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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a-fungicide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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